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Compound of Interest

Compound Name: Protionamide-d5 Sulfoxide

Cat. No.: B15144468 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of Protionamide-d5 Sulfoxide in a laboratory setting. The following procedures are designed

to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Protionamide-d5 Sulfoxide, a deuterated derivative of the antibacterial agent Prothionamide,

should be handled with care. While a specific Safety Data Sheet (SDS) for Protionamide-d5
Sulfoxide is not readily available, the safety profile is expected to be similar to that of

Prothionamide. Prothionamide is considered a hazardous substance.[1] It is harmful if

swallowed, may cause skin and serious eye irritation, and there is limited evidence of it being a

potential carcinogen and harmful to the unborn child.[1][2]

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Eye Protection Safety glasses or goggles
Must be worn at all times to

prevent eye contact.[1]

Hand Protection Chemical-resistant gloves

Impermeable gloves (e.g.,

nitrile rubber) must be

inspected before use and

disposed of properly after

handling.[3]

Body Protection Laboratory coat

A standard lab coat should be

worn to prevent skin contact.

[1]

Respiratory Protection Dust respirator

Recommended when handling

the solid form to avoid

inhalation of dust particles.[1]

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to minimize exposure and

maintain the integrity of the compound.

Handling:

Avoid Contact: All personal contact, including inhalation of dust and direct contact with skin

and eyes, should be avoided.[1]

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, especially

when handling the solid form to minimize dust generation.[2]

Hygiene: Wash hands thoroughly after handling the substance.[2] Do not eat, drink, or

smoke in the laboratory.[2]

Ignition Sources: Avoid generating dust clouds, which can form explosive mixtures with air.[1]

Keep away from open flames, hot surfaces, and other sources of ignition.[4]

Storage:
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Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

bases.[1][4]

Spill and Disposal Management
In the event of a spill or for routine disposal, the following procedures should be followed to

mitigate risks and ensure environmental safety.

Spill Response:

Spill Size Procedure

Minor Spills

1. Wear appropriate PPE (gloves, safety

glasses, dust respirator).[1] 2. Use dry clean-up

procedures to avoid generating dust.[1] 3.

Vacuum or sweep up the material. If sweeping,

dampen with water to prevent dusting.[1] 4.

Place the waste in a suitable, labeled container

for disposal.[1]

Major Spills

1. Evacuate and alert personnel in the area.[1]

2. Alert emergency responders and inform them

of the hazard's location and nature.[1] 3. Wear a

self-contained breathing apparatus and

protective gloves.[1] 4. Contain the spillage and

collect it for disposal in a suitable container.[3]

Disposal Plan:

Dispose of contents and containers in accordance with local, regional, national, and

international regulations.

Contaminated gloves and other disposable PPE should be disposed of as hazardous waste.

[3]
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Experimental Workflow
The following diagram illustrates a standard workflow for handling Protionamide-d5 Sulfoxide
in a research setting, from receipt of the compound to its final disposal.
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Figure 1: Workflow for handling Protionamide-d5 Sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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